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Compound of Interest

Compound Name:
1,3-Thiazolidine-3-

carboximidamide

Cat. No.: B3367876 Get Quote

An In-depth Technical Guide to 2-imino-1,3-
thiazolidine-3-carboximidamide
This technical guide provides a comprehensive overview of the physical, chemical, and

potential biological properties of 2-imino-1,3-thiazolidine-3-carboximidamide. This document

is intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry.

Chemical and Physical Properties
While experimental data for 2-imino-1,3-thiazolidine-3-carboximidamide is limited in publicly

available literature, a summary of its computed properties has been compiled from established

chemical databases.[1] These properties provide essential information for handling,

characterization, and theoretical modeling of the compound.

Table 1: Physical and Chemical Properties of 2-imino-1,3-thiazolidine-3-carboximidamide
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Property Value Source

IUPAC Name
2-imino-1,3-thiazolidine-3-

carboximidamide
PubChem[1]

CAS Number 10455-64-8 PubChem[1]

Molecular Formula C₄H₈N₄S PubChem[1]

Molecular Weight 144.20 g/mol PubChem[1]

Exact Mass 144.046967 g/mol PubChem[1]

Topological Polar Surface Area 102 Å² PubChem[1]

Hydrogen Bond Donor Count 3 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

LogP (calculated) -1.3 PubChem[1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-imino-1,3-thiazolidine-3-
carboximidamide is not readily available in the surveyed literature. However, the synthesis of

structurally related 2-imino-thiazolidine derivatives is well-documented. A general and

adaptable protocol for the synthesis of a 2-imino-thiazolidin-4-one derivative is presented

below, which could serve as a foundational method for the synthesis of the target molecule with

appropriate modifications of starting materials. The key reaction involves the cyclization of a

thiourea derivative with a suitable halo-carbonyl compound.[2][3]

Representative Experimental Protocol: Synthesis of 2-
Imino-3-(aryl)-thiazolidin-4-ones
This protocol describes a common method for synthesizing 2-imino-thiazolidin-4-ones, which

involves the reaction of a substituted thiourea with an α-haloacetate.

Materials:
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Substituted N-arylthiourea

Ethyl chloroacetate

Anhydrous sodium acetate

Absolute ethanol

Procedure:

A mixture of the appropriate N-arylthiourea (10 mmol) and anhydrous sodium acetate (20

mmol) in absolute ethanol (50 mL) is prepared in a round-bottom flask equipped with a reflux

condenser.

Ethyl chloroacetate (12 mmol) is added to the mixture.

The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

After completion of the reaction, the mixture is cooled to room temperature.

The cooled mixture is poured into crushed ice with constant stirring.

The precipitated solid is filtered, washed thoroughly with cold water, and dried.

The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to

afford the pure 2-imino-3-(aryl)-thiazolidin-4-one.

Characterization: The structure of the synthesized compound is typically confirmed using

spectroscopic methods such as Infrared (IR) spectroscopy, Nuclear Magnetic Resonance

(NMR) spectroscopy (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS).[2][4]

Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of 2-imino-

thiazolidine derivatives.
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General Synthetic Workflow for 2-Imino-Thiazolidine Derivatives
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Caption: General Synthetic Workflow for 2-Imino-Thiazolidine Derivatives.

Potential Biological Activities
While no specific biological studies on 2-imino-1,3-thiazolidine-3-carboximidamide have

been identified, the broader class of 2-imino-thiazolidin-4-one derivatives has been extensively

investigated for various pharmacological activities.[5][6] These studies suggest that the 2-

imino-thiazolidine scaffold is a privileged structure in medicinal chemistry. The potential

biological activities are summarized below.

Antifungal Activity: Several studies have reported the potent antifungal activity of 2-imino-

thiazolidin-4-one derivatives against a range of fungal pathogens.[2]

Antimicrobial Activity: This class of compounds has also demonstrated significant activity

against various Gram-positive and Gram-negative bacteria.[4]

Cytotoxic Activity: Certain 2-imino-thiazolidine derivatives have been shown to exhibit

cytotoxic effects against various cancer cell lines, indicating their potential as anticancer

agents.[6][7]
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The following diagram illustrates the potential biological activities of the 2-imino-thiazolidine

core structure based on existing literature for related compounds.

Potential Biological Activities of 2-Imino-Thiazolidine Core
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Caption: Potential Biological Activities of the 2-Imino-Thiazolidine Core.

Conclusion
2-imino-1,3-thiazolidine-3-carboximidamide is a heterocyclic compound with potential for

further investigation in the fields of medicinal and materials chemistry. While experimental data

is currently sparse, its structural similarity to other biologically active 2-imino-thiazolidine

derivatives suggests that it may possess interesting pharmacological properties. The synthetic

methodologies outlined in this guide for related compounds provide a strong starting point for

the future synthesis and characterization of 2-imino-1,3-thiazolidine-3-carboximidamide.

Further research is warranted to experimentally determine its physical and chemical properties,

to develop a specific and optimized synthesis protocol, and to explore its potential biological

activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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